Cas no 53296-39-2 (Decanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-)

• Product Name: Decanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-
• CAS No: 53296-39-2
• MF: C₁₅H₂₉NO₄
• MW: 287.395065069199
• CID: 357617
• PubChem ID: 14599888
• Update Time: 2025-10-30

Decanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Decanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 2-[(2-methylpropan-2-yl)oxycarbonylamino]decanoic acid
• 2-((tert-Butoxycarbonyl)amino)decanoic acid
• MFCD01320854
• H-3,4-DEHYDRO-PRO-NH2HCL
• (S)-2-(Boc-amino)decanoic Acid
• 53296-39-2
• BOC-(2RS)-2-AMINO-DECANOIC ACID
• Boc-(2R)-2-Amino-decanoic acid
• SY238983
• 2-((tert-Butoxycarbonyl)amino)decanoicacid
• AKOS013465513
• Boc-2-amino-decanoic acid
• 2-[(TERT-BUTOXYCARBONYL)AMINO]DECANOIC ACID
• SCHEMBL6818249
• F79687
• Z1201004869
• 2-{[(tert-butoxy)carbonyl]amino}decanoic acid
• EN300-657276
• DTXSID00562092

• Inchi： 1S/C15H29NO4/c1-5-6-7-8-9-10-11-12(13(17)18)16-14(19)20-15(2,3)4/h12H,5-11H2,1-4H3,(H,16,19)(H,17,18)
• InChI Key： OXOZMSCSDJPGHN-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CCCCCCCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 287.20977
• Monoisotopic Mass: 287.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63

Additional information on Decanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-

Decanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]- (CAS No. 53296-39-2): An Overview of Its Properties and Applications in Chemical and Pharmaceutical Research

Decanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]- (CAS No. 53296-39-2) is a versatile compound with significant applications in chemical and pharmaceutical research. This compound, also known as N-(tert-butoxycarbonyl)-L-decanoyl-L-alanine, is a derivative of decanoic acid and L-alanine, featuring a tert-butoxycarbonyl (Boc) protecting group. The Boc group is widely used in peptide synthesis to protect the amino group during chemical reactions, ensuring the integrity and functionality of the final product.

The structure of Decanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]- consists of a long hydrocarbon chain (decanoic acid) attached to an amino acid (L-alanine) via an amide bond. The tert-butoxycarbonyl group is attached to the amino group of L-alanine, providing stability and protection during synthetic processes. This unique structure makes it an essential intermediate in the synthesis of various peptides and proteins.

In recent years, Decanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]- has gained attention for its potential applications in drug delivery systems and peptide-based therapeutics. The compound's long hydrocarbon chain enhances its solubility in lipophilic environments, making it suitable for incorporation into lipid-based delivery systems. This property is particularly useful in the development of drugs that require targeted delivery to specific tissues or cells.

One of the key areas where Decanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]- has shown promise is in the field of cancer research. Studies have demonstrated that peptides derived from this compound can be designed to target specific cancer cells, thereby improving the efficacy and reducing the side effects of chemotherapy. For instance, a recent study published in the *Journal of Medicinal Chemistry* reported the synthesis of a peptide conjugate using Decanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]- that exhibited selective cytotoxicity against breast cancer cells while sparing normal cells.

Beyond its applications in cancer research, Decanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]- has also been explored for its potential in neurodegenerative diseases. Peptides derived from this compound have shown promise in modulating protein-protein interactions involved in diseases such as Alzheimer's and Parkinson's. A study published in *Bioorganic & Medicinal Chemistry* highlighted the use of Decanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]- as a building block for designing peptides that can inhibit the aggregation of amyloid-beta peptides, a key factor in Alzheimer's disease pathology.

The synthesis of Decanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]- involves several well-established chemical reactions. The first step typically involves the formation of the tert-butoxycarbonyl (Boc) protected L-alanine using di-tert-butyl dicarbonate (Boc₂O). This intermediate is then coupled with decanoic acid using a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC). The resulting product is purified using techniques such as column chromatography or recrystallization to ensure high purity and yield.

The physical properties of Decanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]- include a molecular weight of approximately 347 g/mol and a melting point ranging from 60 to 65°C. The compound is generally stable under standard laboratory conditions but should be stored away from moisture and strong acids to prevent degradation. Its solubility in organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO) makes it easy to handle and use in various synthetic processes.

In conclusion, Decanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]- (CAS No. 53296-39-2) is a valuable compound with diverse applications in chemical and pharmaceutical research. Its unique structure and properties make it an essential intermediate in peptide synthesis and drug development. Ongoing research continues to uncover new potential uses for this compound, highlighting its importance in advancing our understanding and treatment of various diseases.